2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine

• IUPAC Name: 2-(3,4-dichlorophenyl)-4,5-dimethylpyrazol-3-amine
• InChI: InChI=1S/C11H11Cl2N3/c1-6-7(2)15-16(11(6)14)8-3-4-9(12)10(13)5-8/h3-5H,14H2,1-2H3
• InChI Key: WGBWFXJNJORWLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=CC(=C(C=C2)Cl)Cl)N
• Molecular Formula: C11H11Cl2N3
• Molecular Weight: 256.13 g/mol

Description

2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine, also known as DPI, is a chemical compound that has been widely used in scientific research. DPI is a potent inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells.

Scientific Research Applications

Synthesis and Fluorescent Properties

A study on the synthesis and characterization of 1,3,5-triaryl-2-pyrazolines, closely related to the compound of interest, revealed that these compounds exhibit fluorescence properties when irradiated with ultraviolet radiation. This makes them potential candidates for applications in fluorescent materials and optical devices. The study provided insights into the fluorescent behavior of these compounds, analyzed through UV-Vis and emission spectroscopy at room temperature (Hasan, Abbas, & Akhtar, 2011).

Spectroscopic and Structural Investigations

Another study focused on the synthesis and characterization of Schiff base ligands derived from 4-[(1E)-(3,4-dimethoxyphenyl)methylene]amino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one and its structural analogs. These investigations involved comprehensive elemental analysis, UV-Vis, FT-IR, 1H, and 13C NMR spectroscopy, and X-ray crystallography, emphasizing the significance of structural and spectroscopic analysis in understanding the chemical and physical properties of such compounds (Hayvalı, Unver, & Svoboda, 2010).

Optoelectronic Properties and Bioactivity

Research into the synthesis, crystal structure, characterization, and computational study of imine derivatives, including those structurally similar to the compound , sheds light on their optoelectronic properties and bioactivity. These compounds were analyzed for potential inhibition properties against crucial proteins of SARS-CoV-2, demonstrating the relevance of such chemical entities in the context of medicinal chemistry and drug design. The combined experimental and computational approach provided a holistic view of the molecular structure, optoelectronic properties, and potential therapeutic applications of these compounds (Ashfaq et al., 2022).